1-(2-Fluorophenyl)-3-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]urea
• InChI: InChI=1S/C19H23FN2O2S/c1-13(23)16-8-9-17(25-16)19(10-4-5-11-19)12-21-18(24)22-15-7-3-2-6-14(15)20/h2-3,6-9,13,23H,4-5,10-12H2,1H3,(H2,21,22,24)
• InChI Key: HHYKKFHTBFVAHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)C2(CCCC2)CNC(=O)NC3=CC=CC=C3F)O
• Molecular Formula: C19H23FN2O2S
• Molecular Weight: 362.5 g/mol

Description

1-(2-Fluorophenyl)-3-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)urea is a useful research compound. Its molecular formula is C19H23FN2O2S and its molecular weight is 362.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds structurally related to "1-(2-Fluorophenyl)-3-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)urea" primarily involves their synthesis and structural characterization. For instance, the synthesis of trisubstituted phenyl urea derivatives as neuropeptide Y5 receptor antagonists involves optimizing the in vitro potency by modifying various molecular fragments, showcasing the compound's potential in neuropharmacology (Fotsch et al., 2001). Similarly, studies on the synthesis of flexible 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas as novel acetylcholinesterase inhibitors demonstrate efforts to optimize spacer length for enhanced inhibitory activities, indicating potential applications in treating neurological disorders (Vidaluc et al., 1995).

Biological Activities and Applications

Several studies focus on the biological activities of urea derivatives, suggesting potential therapeutic applications. For example, a novel fluorescent sensor based on a urea derivative exhibits selective and sensitive fluorescent probe characteristics for recognition of Al3+, with potential applications in biological imaging and metal ion detection (Wang et al., 2017). Additionally, research on the antifungal activity of 1,3,4-oxadiazolo[3,2-a]-s-triazine-5, 7-diones and their derivatives, including those with a fluorophenyl urea component, highlights their potential in developing new antifungal agents (Mishra et al., 2000).

Molecular Imaging and Pharmacokinetics

Research into the formation of fluorine-18 labeled diaryl ureas as molecular imaging agents for angiogenesis underscores the role of urea derivatives in developing diagnostic tools for cancer and other diseases characterized by angiogenic processes (Ilovich et al., 2008).

Novel Therapeutic Agents

Investigations into the pharmacokinetics and metabolism of selective androgen receptor modulators, including those with urea components, provide insights into the development of new drugs for androgen-dependent diseases, showcasing the therapeutic potential of urea derivatives in modulating receptor activity (Wu et al., 2006).